Cas no 59153-11-6 ((6,6-dimethyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazine-5(2H)-thione ))

• Product Name: (6,6-dimethyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazine-5(2H)-thione )
• CAS No: 59153-11-6
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• CID: 949734
• PubChem ID: 3298947
• Update Time: 2025-04-19

(6,6-dimethyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazine-5(2H)-thione ) Chemical and Physical Properties

Names and Identifiers

• (6,6-dimethyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazine-5(2H)-thione )
• 6,6-dimethyl-3-methylsulfanyl-1,2-dihydro-1,2,4-triazine-5-thione
• 6,6-Dimethyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazine-5(4H)-thione
• 6,6-dimethyl-3-methylsulfanyl-1,6-dihydro-4H-[1,2,4]triazine-5-thione
• 6,6-Dimethyl-3-methylthio-5-thioxo-1,4,5,6-tetrahydro-1,2,4-triazine
• AC1MN8SA
• NSC286712
• DS-001565
• 6,6-Dimethyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazine-5(4H)-thione #
• NSC-286712
• DTXSID10391198
• 59153-11-6
• JUSUEUBWBJMRGE-UHFFFAOYSA-N

• Inchi： 1S/C6H11N3S2/c1-6(2)4(10)7-5(11-3)8-9-6/h9H,1-3H3,(H,7,8,10)
• InChI Key： JUSUEUBWBJMRGE-UHFFFAOYSA-N
• SMILES： S=C1C(C)(C)NNC(=N1)SC

Computed Properties

• Exact Mass: 189.03963
• Monoisotopic Mass: 189.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 36.42
• LogP: 1.01240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines